Cas no 95-96-5 (DL-Lactide)

• Product Name: DL-Lactide
• CAS No: 95-96-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD00011685
• CID: 34833
• PubChem ID: 7272
• Update Time: 2025-10-29

DL-Lactide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-1,4-dioxane-2,5-dione
• (+/-)-3,6-Dimethyl-1,4-dioxane-2,5-dione
• dilactide
• DL-Lactide
• DL-Dilactide
• Propanoic acid, 2-hydroxy-, bimol. cyclic ester
• Lactide
• <small>DL<
• 1,4-Dioxane-2,5-dione, 3,6-dimethyl-
• 3,6-Dimethyl-2,5-dioxo-1,4-dioxane
• lactid
• Lactic acid, bimol. cyclic ester
• p-Dioxane-2,5-dione, 3,6-dimethyl-
• JJTUDXZGHPGLLC-UHFFFAOYSA-N
• AK141985
• Poly(lactide)
• Poly(DL-lactide)
• Resomer R208
• (-)-L-Dilactide
• (3R,6S)-3,6-dimethyl
• 3,6-Dimethyl-1,4-dioxane-2,5-dione (ACI)
• Lactic acid, bimol. cyclic ester (7CI)
• Lactide (6CI)
• p-Dioxane-2,5-dione, 3,6-dimethyl- (8CI)
• 2,5-Dimethyl-3,6-dioxo-1,4-dioxane
• 2,5-Dioxo-3,6-dimethyl-1,4-dioxane
• 3,6-Diketo-2,5-dimethyl-1,4-dioxane
• 3,6-Dimethyl-p-dioxane-2,5-dione
• D,L-Lactide
• D
• L
• DL
• Dimethylglycolide
• Ingeo M 700
• Lactoyl lactic acid
• Novalact
• NSC 403080
• Olygos DMR
• Purasorb DL
• rac-Lactide

• MDL： MFCD00011685
• Inchi： 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
• InChI Key： JJTUDXZGHPGLLC-UHFFFAOYSA-N
• SMILES： O=C1C(C)OC(=O)C(C)O1
• BRN： 82121

Computed Properties

• Exact Mass: 144.042259
• Monoisotopic Mass: 144.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.186
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 142 °C/8 mmHg(lit.)
• Flash Point: 180°C
• Solubility: Soluble in chloroform and methanol. Slightly soluble in benzene.
• PSA: 52.60000
• LogP: -0.13660
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

DL-Lactide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： 26
• RTECS：JH1100000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on DL-Lactide

Comprehensive Guide to DL-Lactide (CAS No. 95-96-5): Properties, Applications, and Market Trends

DL-Lactide (CAS No. 95-96-5) is a cyclic dimer of lactic acid, widely recognized as a key monomer in the production of biodegradable polymers. As the demand for sustainable materials and eco-friendly packaging continues to rise, DL-Lactide has gained significant attention in industries ranging from medical devices to consumer goods. This article delves into the chemical properties, applications, and emerging trends of this versatile compound, addressing common queries such as "What is DL-Lactide used for?" and "How is DL-Lactide synthesized?"

The molecular structure of DL-Lactide consists of two lactic acid units joined in a cyclic ester formation, making it a crucial intermediate for polylactic acid (PLA) production. Researchers and manufacturers often search for "DL-Lactide vs L-Lactide differences"—the key distinction lies in their stereochemistry, with DL-Lactide being the racemic mixture of D- and L-isomers. This property influences the crystallinity and mechanical strength of resulting polymers, a critical factor for applications requiring specific material performance.

In the medical field, DL-Lactide-based polymers answer the growing need for "biodegradable surgical implants" and "controlled drug delivery systems." The compound's biocompatibility and predictable degradation rates make it ideal for absorbable sutures, orthopedic fixation devices, and tissue engineering scaffolds. Recent studies highlighted in searches for "DL-Lactide in biomedical applications 2024" demonstrate advancements in copolymer systems for enhanced drug encapsulation efficiency.

The packaging industry leverages DL-Lactide to address global concerns about "plastic pollution solutions." As governments implement stricter regulations on single-use plastics, manufacturers are adopting PLA derived from DL-Lactide for food containers, disposable cutlery, and agricultural films. Market analyses tracking "DL-Lactide market growth" project a compound annual growth rate exceeding 15% through 2030, driven by Europe's circular economy policies and Asia's booming flexible packaging sector.

Synthesis methods for DL-Lactide remain a hot topic, with searches for "green chemistry DL-Lactide production" increasing by 40% year-over-year. Modern approaches focus on catalytic systems that minimize energy consumption and byproduct formation. The compound is typically produced through the controlled depolymerization of lactic acid oligomers, with process innovations continuously improving yield and purity—critical factors for industrial-scale biopolymer manufacturing.

Quality specifications for DL-Lactide (CAS No. 95-96-5) vary by application, with pharmaceutical-grade material requiring ≤50 ppm residual monomers and heavy metal content below 1 ppm. Analytical techniques like "HPLC analysis of DL-Lactide" and "chiral purity testing" ensure compliance with regulatory standards. These quality control measures respond to frequent queries about "how to test DL-Lactide purity" from quality assurance professionals across industries.

Emerging research directions include the development of DL-Lactide-based nanocomposites for "high-barrier food packaging" and "3D printing filaments." Scientists investigating "DL-Lactide copolymer properties" are creating materials with tailored degradation profiles and mechanical strength. These innovations align with the circular economy principles dominating sustainability discussions, positioning DL-Lactide as a cornerstone of tomorrow's material science landscape.

Storage and handling recommendations for DL-Lactide address common concerns about "how to prevent lactide polymerization during storage." Best practices include maintaining anhydrous conditions at temperatures below 25°C, with nitrogen blanketing for long-term storage. These protocols ensure material stability while preventing premature polymerization—a frequent challenge noted in industrial forums discussing "DL-Lactide storage solutions."

The economic aspect of DL-Lactide production features prominently in searches for "lactic acid to lactide conversion cost." Process optimization has reduced production costs by 30% since 2020, making PLA increasingly competitive with conventional plastics. Life cycle assessments comparing "DL-Lactide environmental impact" to petroleum-based alternatives show significant reductions in carbon footprint, particularly when using biomass-derived lactic acid feedstocks.

Future perspectives on DL-Lactide (CAS No. 95-96-5) technology include enzymatic polymerization methods and smart materials with stimuli-responsive degradation. These advancements respond to the growing demand for "next-generation biopolymers" in advanced medical devices and intelligent packaging. As sustainability metrics become integral to product design across industries, DL-Lactide stands poised to enable the transition toward truly circular material systems with minimized environmental impact.